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Compound of Interest

Compound Name: Hydralazine

Cat. No.: B1673433 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling hydralazine, a compound that, while valuable in research, requires

careful management. Adherence to these procedural steps will help mitigate risks and ensure

the integrity of your work.

Personal Protective Equipment (PPE)
When handling hydralazine, a comprehensive approach to personal protection is crucial. The

following table summarizes the necessary PPE.
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PPE Category Item Specifications and Use

Eye Protection Safety Goggles
Wear tightly fitting safety

goggles with side-shields.[1]

Hand Protection Gloves

Chemical-resistant gloves,

such as nitrile, are required.[2]

[3] Gloves must be inspected

before use, and hands should

be washed and dried after

handling.

Body Protection Lab Coat/Coveralls

A lab coat or impervious

clothing should be worn to

protect the skin.[1][2][3]

Respiratory Protection Respirator

Use a NIOSH-approved

respirator if ventilation is

inadequate or if there is a risk

of exceeding the occupational

exposure limit.[4] Operations

that may generate dust or

aerosols should be conducted

in a fume hood.[3][5]

Occupational Exposure Limits and Physical
Properties
Understanding the quantitative safety data for hydralazine is critical for risk assessment and

the implementation of appropriate safety controls.
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Parameter Value Source

Occupational Exposure Limit

(OEL)

0.1 mg/m³ (8-Hour Time-

Weighted Average)
Private Industry[4]

Melting Point 273 °C [1][6]

Boiling Point 322.13 °C at 760 mmHg [1]

Solubility Soluble in water

Standard Operating Procedure for Handling
Hydralazine
This protocol outlines the essential steps for safely handling hydralazine in a laboratory

setting.

Preparation and Handling:
Training and Awareness: Before handling hydralazine, all personnel must be trained on its

hazards and familiar with this standard operating procedure and the Safety Data Sheet

(SDS).[3]

Designated Area: All work with hydralazine should be conducted in a designated area, such

as a chemical fume hood, to minimize exposure.[3][5]

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above before handling the compound.

Weighing and Transferring: When weighing or transferring hydralazine powder, do so in a

fume hood to avoid inhalation of dust.[5] Use non-sparking tools to prevent ignition.

Solution Preparation:

To prepare a solution, slowly add the hydralazine powder to the solvent.

For intravenous solution preparation, one method involves reconstituting a 20mg vial with

1mL of water for injection, resulting in a 20mg/mL solution. This can be further diluted with
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sodium chloride 0.9% to achieve the desired concentration.[7]

Storage: Store hydralazine in a tightly closed container in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents.[6]

Disposal Plan:
Waste Segregation: Hydralazine waste must be segregated from other laboratory waste in a

clearly labeled, sealed container for hazardous chemical waste.[5]

Professional Disposal: The most recommended method for disposing of hydralazine is

through a licensed hazardous waste disposal company.

Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)

office for specific guidance on disposal procedures in accordance with local and national

regulations.

Prohibited Disposal Methods: Never dispose of hydralazine down the sink or in the regular

trash.
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Preparation

Handling

Post-Handling

Disposal

1. Training and SOP Review

2. Designate Work Area (Fume Hood)

3. Don Appropriate PPE

4. Weighing and Transferring

5. Solution Preparation

6. Secure Storage

7. Decontaminate Work Area

8. Doff PPE

9. Segregate Hazardous Waste

10. Dispose via EHS

 

Initial Response

Cleanup

Final Steps

1. Alert Personnel & Evacuate

2. Restrict Spill Area

3. Don Spill Response PPE

4. Contain the Spill

5. Collect Contaminated Material

6. Decontaminate the Area

7. Dispose of Hazardous Waste

8. Report Spill to EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1673433?utm_src=pdf-custom-synthesis
http://file.medchemexpress.com/batch_PDF/HY-B0464/Hydralazine-hydrochloride-SDS-MedChemExpress.pdf
https://www.meritpharm.com/wp-content/uploads/2025/01/Hydralazine-SDS.pdf
https://ehs.unm.edu/assets/documents/laboratory-hazard-assessment-tools/hydrazine-sop1.docx
https://www.medline.com/media/catalog/Docs/MSDS/MSD_SDSD16021.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151419/SOP-Hydrazine.pdf
https://www.spectrumchemical.com/media/sds/HO120_AGHS.pdf
https://www.seslhd.health.nsw.gov.au/sites/default/files/documents/hydralazine16.pdf
https://www.benchchem.com/product/b1673433#personal-protective-equipment-for-handling-hydralazine
https://www.benchchem.com/product/b1673433#personal-protective-equipment-for-handling-hydralazine
https://www.benchchem.com/product/b1673433#personal-protective-equipment-for-handling-hydralazine
https://www.benchchem.com/product/b1673433#personal-protective-equipment-for-handling-hydralazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673433?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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